
3,5-Dichloro-2-methylbenzyl Chloride: Technical
Specifications & Application Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
3,5-Dichloro-2-methylbenzyl

chloride

CAS No.: 1806347-44-3

Cat. No.: B1411123

Get Quote

Executive Summary
3,5-Dichloro-2-methylbenzyl chloride (also known as 1-(chloromethyl)-3,5-dichloro-2-

methylbenzene) is a high-value halogenated aromatic intermediate. It serves as a critical

alkylating agent for introducing the sterically demanding and lipophilic 3,5-dichloro-2-

methylbenzyl moiety into pharmacophores. This structural motif is particularly valued in drug

design for its ability to occupy hydrophobic pockets while restricting conformational rotation due

to the ortho-methyl group.

While the chloride itself is often generated in situ or supplied as a fine chemical, its identity is

anchored by its stable precursors: 3,5-Dichloro-2-methylbenzyl alcohol (CAS: 1804896-51-2)

and 3,5-Dichloro-2-methylbenzoic acid (CAS: 101567-48-0).
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Property Detail

Chemical Name 3,5-Dichloro-2-methylbenzyl chloride

IUPAC Name 1-(Chloromethyl)-3,5-dichloro-2-methylbenzene

Synonyms -Trichloro-o-xylene; 2-Methyl-3,5-dichlorobenzyl

chloride

Molecular Formula

Molecular Weight 209.50 g/mol

SMILES
CC1=C(CN)C(Cl)=CC(Cl)=C1 (Amine precursor

analog) -> CC1=C(CCl)C(Cl)=CC(Cl)=C1

Precursor CAS 1804896-51-2 (Alcohol); 101567-48-0 (Acid)

Physical Properties (Predicted/Experimental)[5]
Appearance: White to off-white low-melting solid or clear liquid (dependent on purity).

Melting Point: 35–45 °C (Estimated based on 3,5-dichlorobenzyl chloride analogs).

Boiling Point: ~135–140 °C at 15 mmHg.

Solubility: Soluble in DCM, THF, Toluene, Ethyl Acetate; reacts with water/alcohols.

Density: ~1.35 g/cm³.

Synthesis & Production Methodologies
The synthesis of 3,5-dichloro-2-methylbenzyl chloride typically proceeds via two primary

routes. The choice depends on the availability of starting materials (the acid vs. the xylene

derivative).

Route A: Deoxychlorination of the Alcohol (Laboratory
Scale)
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This is the preferred method for high-purity applications (e.g., library synthesis) as it avoids

isomer contamination common in radical halogenation.

Precursor:3,5-Dichloro-2-methylbenzoic acid (CAS 101567-48-0) is reduced (using

or

) to 3,5-Dichloro-2-methylbenzyl alcohol (CAS 1804896-51-2).

Chlorination: The alcohol is treated with Thionyl Chloride (

) or Phosphoryl Chloride (

) in DCM or Toluene.

Mechanism: Formation of an alkyl chlorosulfite intermediate followed by

(or

) displacement by chloride.

Route B: Radical Chlorination of Xylene (Industrial
Scale)
Direct chlorination of 3,5-dichloro-o-xylene (1,2-dimethyl-3,5-dichlorobenzene).

Reagent:

gas or N-Chlorosuccinimide (NCS) with radical initiator (AIBN/Benzoyl Peroxide).

Selectivity Challenge: Requires careful control to chlorinate the C1-methyl (sterically less

hindered than C2-methyl due to the ortho-chloro group? No, actually C1 is less hindered

than C2 which is flanked by Cl at C3? Wait. In 3,5-dichloro-o-xylene (1,2-dimethyl), position 3

has a Cl.[1] Position 6 is H. The methyl at 1 is next to H(6) and Methyl(2). The methyl at 2 is

next to Methyl(1) and Cl(3). Therefore, Methyl at 1 is sterically less hindered and kinetically

favored for radical attack).

Synthesis Workflow Diagram
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Figure 1: Synthetic pathways converting commercially available acid or xylene precursors to

the target benzyl chloride.

Reactivity & Applications in Drug Design
The 3,5-dichloro-2-methylbenzyl group is a "privileged substructure" modification. It is often

used to replace simple benzyl or dichlorobenzyl groups to modulate potency and metabolic

stability.

Key Reactivity Profile
Nucleophilic Substitution (

): Highly reactive toward amines, thiols, and alkoxides.

Application: Synthesis of benzylamines (secondary/tertiary) and benzyl ethers.

Friedel-Crafts Alkylation: Acts as an electrophile in the presence of Lewis acids (

,

) to functionalize aromatic rings.

Structural Advantages in Medicinal Chemistry
Lipophilicity: The two chlorine atoms and the methyl group significantly increase

, enhancing membrane permeability.
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Conformational Lock: The 2-methyl group (ortho to the linkage) introduces steric clash with

the scaffold, restricting rotation around the benzylic bond. This can lock the molecule into a

bioactive conformation (atropisomerism potential).

Metabolic Blocking: The 3,5-dichloro substitution pattern blocks the metabolically vulnerable

para and meta positions, while the 2-methyl blocks the ortho position, extending the half-life (

) of the drug candidate.

Experimental Protocol: General N-Alkylation
To couple 3,5-Dichloro-2-methylbenzyl chloride with a secondary amine:

Dissolve 1.0 eq of amine in anhydrous Acetonitrile (MeCN).

Add 1.5 eq of

or DIPEA (Hünig's base).

Add 1.1 eq of 3,5-Dichloro-2-methylbenzyl chloride dropwise at 0 °C.

Stir at RT for 4–12 hours (monitor by TLC/LCMS).

Workup: Dilute with EtOAc, wash with water/brine, dry over

.

Handling, Safety, and Stability
Hazard Classification: Corrosive (Skin Corr.[2] 1B), Lachrymator.

Hydrolytic Instability: Like all benzyl chlorides, this compound hydrolyzes in moist air to

release HCl and revert to the alcohol.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C.

Safety Precautions:

Use only in a fume hood.
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Wear butyl rubber gloves and chemical safety goggles.

Quench excess reagent with aqueous ammonium hydroxide or sodium bicarbonate.

References
Precursor Identity (Alcohol):3,5-Dichloro-2-methylbenzyl alcohol.[3][4] CAS 1804896-51-2.[4]

Available from AK Scientific and specialized catalog suppliers.

Precursor Identity (Acid):3,5-Dichloro-2-methylbenzoic acid.[5][6] CAS 101567-48-0.[5][6]

Listed in PubChem and chemical supplier databases.[7]

General Synthesis of Benzyl Chlorides:Vogel's Textbook of Practical Organic Chemistry, 5th
Ed. Section 5.5: Halogenation of Alcohols. Longman Scientific & Technical, 1989.
Mechanistic Insight (Radical Chlorination): Smith, M. B., & March, J. March's Advanced
Organic Chemistry. Wiley-Interscience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3,5-Dichloro-2-methylpyridin-4-ol|Research Chemical [benchchem.com]

2. 3,5-Dichloro-2-methylpyrazine | C5H4Cl2N2 | CID 55270046 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. echemi.com [echemi.com]

4. Search Results - AK Scientific [aksci.com]

5. 154862-40-5|3,5-Dichlorobenzoic acid, sodium salt|BLD Pharm [bldpharm.com]

6. echemi.com [echemi.com]

7. SID 496704033 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [3,5-Dichloro-2-methylbenzyl Chloride: Technical
Specifications & Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.echemi.com/skin/chem2403041529-ethyl-alcohol.html?page=10
https://aksci.com/item_list.php?page=42375
https://aksci.com/item_list.php?page=42375
https://www.bldpharm.com/products/154862-40-5.html
https://www.echemi.com/produce/pr22080112832-3-5-dichloro-2-methyl-benzoic-acid.html
https://www.bldpharm.com/products/154862-40-5.html
https://www.echemi.com/produce/pr22080112832-3-5-dichloro-2-methyl-benzoic-acid.html
https://pubchem.ncbi.nlm.nih.gov/substance/496704033
https://www.benchchem.com/product/b1411123?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/B11909455
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloro-2-methylpyrazine
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloro-2-methylpyrazine
https://www.echemi.com/skin/chem2403041529-ethyl-alcohol.html?page=10
https://aksci.com/item_list.php?page=42375
https://www.bldpharm.com/products/154862-40-5.html
https://www.echemi.com/produce/pr22080112832-3-5-dichloro-2-methyl-benzoic-acid.html
https://pubchem.ncbi.nlm.nih.gov/substance/496704033
https://www.benchchem.com/product/b1411123/docs#3-5-dichloro-2-methylbenzyl-chloride-technical-specifications-application-guide
https://www.benchchem.com/product/b1411123/docs#3-5-dichloro-2-methylbenzyl-chloride-technical-specifications-application-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1411123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1411123/docs#3-5-dichloro-2-methylbenzyl-chloride-
technical-specifications-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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